ATV-FX1 sodium salt

Specification

• CAS No.: 1315629-79-8
• Molecular Formula: C33H34FN2NaO7
• Molecular Weight: 612.63
• IUPAC Name: sodium;4-[1-(4-fluorophenyl)-5-hydroxy-2-phenyl-4-(phenylcarbamoyl)-5-propan-2-yl-3,10-dioxa-6-azatricyclo[4.4.0.02,4]decan-9-yl]-3-hydroxybutanoate
• Standard InChI: InChI=1S/C33H35FN2O7.Na/c1-21(2)32(41)31(29(40)35-25-11-7-4-8-12-25)30(43-31,22-9-5-3-6-10-22)33(23-13-15-24(34)16-14-23)36(32)18-17-27(42-33)19-26(37)20-28(38)39;/h3-16,21,26-27,37,41H,17-20H2,1-2H3,(H,35,40)(H,38,39);/q;+1/p-1
• Standard InChI Key: SJDGRTRCGRODGR-UHFFFAOYSA-M
• SMILES: CC(C)C1(C2(C(O2)(C3(N1CCC(O3)CC(CC(=O)[O-])O)C4=CC=C(C=C4)F)C5=CC=CC=C5)C(=O)NC6=CC=CC=C6)O.[Na+]

Introduction

Chemical Identification and Properties

Nomenclature and Identification

ATV-FX1 sodium salt is known by multiple synonyms in scientific literature and commercial catalogues. The following table summarizes its primary identifiers:

Parameter	Identification
CAS Number	1315629-79-8 (sodium salt); 873950-18-6 (acid form)
IUPAC Name	sodium;4-[1-(4-fluorophenyl)-5-hydroxy-2-phenyl-4-(phenylcarbamoyl)-5-propan-2-yl-3,10-dioxa-6-azatricyclo[4.4.0.02,4]decan-9-yl]-3-hydroxybutanoate
Common Synonyms	ATV-cycloFP Sodium; Atorvastatin FX1 Impurity; Atorvastatin Cyclic (Fluorophenyl) Sodium Salt Impurity; Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog
PubChem Compound ID	58965132
Alternative Chemical Names	1b-(4-Fluorophenyl)hexahydro-β,7-dihydroxy-7-(1-methylethyl)-1a-phenyl-7a-[(phenylamino)carbonyl]-3H-oxirenopyrrolo[2,1-b]oxazine-3-butanoic acid sodium salt

Physical and Chemical Properties

The physicochemical characteristics of ATV-FX1 sodium salt are essential for its identification, handling, and application in research settings. Key properties are presented below:

Property	Value
Molecular Formula	C33H34FN2NaO7
Molecular Weight	612.62 g/mol
Physical State	Solid
Solubility	Slightly soluble in methanol and water
Storage Requirements	2-8°C (refrigerated); -20°C for long-term storage
Stability Characteristics	Hygroscopic
Shipping Conditions	Ambient temperature (stable for shipping)

Structural Characteristics

The molecular structure of ATV-FX1 sodium salt features several functional groups that contribute to its chemical reactivity and pharmaceutical relevance:

Structural Feature	Description
SMILES Notation	CC(C)C1(C2(C(O2)(C3(N1CCC(O3)CC(CC(=O)[O-])O)C4=CC=C(C=C4)F)C5=CC=CC=C5)C(=O)NC6=CC=CC=C6)O.[Na+]
InChI	InChI=1S/C33H35FN2O7.Na/c1-21(2)32(41)31(29(40)35-25-11-7-4-8-12-25)30(43-31,22-9-5-3-6-10-22)33(23-13-15-24(34)16-14-23)36(32)18-17-27(42-33)19-26(37)20-28(38)39;/h3-16,21,26-27,37,41H,17-20H2,1-2H3,(H,35,40)(H,38,39);/q;+1/p-1
Key Functional Groups	Hydroxyl, fluorophenyl, carbamoyl moieties, sodium carboxylate
Stereochemistry	Complex structure with multiple stereogenic centers

The compound possesses a tricyclic core structure with an epoxy group, multiple aromatic rings (including a fluorophenyl group), and a hydroxybutanoic acid sodium salt side chain. This complex architecture is crucial for its specific interactions in analytical and research applications.

Research Applications

Pharmaceutical Quality Control

Supplier	Package Size	Price (Approximate)	Catalog Reference
TRC	5 mg	$1,335 USD	A791820
American Custom Chemicals Corporation	10 mg	$7,502.34 USD	API0026484
Indagoo	1 mg	€195.00	IN-DA009F7Z
Indagoo	5 mg	€552.00	IN-DA009F7Z
Various Specialty Suppliers	Custom Quantities	Varies by purity and quantity	Available upon request

The significant price variations reflect differences in purity specifications, certification standards, and analytical documentation provided with the product.

Analytical Characterization

The authentication and quality assessment of ATV-FX1 sodium salt typically involves multiple analytical techniques. Standard analytical protocols include:

• Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation

• High-Performance Liquid Chromatography (HPLC) for purity determination

• Mass Spectrometry for molecular weight verification

• Infrared Spectroscopy for functional group identification

• Elemental Analysis for composition verification

Certificate of Analysis documentation typically specifies purity with an accuracy of ±2%, with isotopic purity assessments based on observed mass distribution patterns.